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Compound of Interest

Compound Name:
(S)-Methyl pyrrolidine-3-

carboxylate

CAS No.: 216311-60-3

Cat. No.: B1585807

Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract
(S)-Methyl pyrrolidine-3-carboxylate is a pivotal chiral building block in contemporary drug

discovery and development. Its stereochemically defined pyrrolidine core is a recurring motif in

a multitude of biologically active compounds. Consequently, the rigorous and unambiguous

structural elucidation of this molecule is of paramount importance to ensure the synthesis of

targeted, effective, and safe pharmaceutical agents. This technical guide provides a

comprehensive, multi-faceted approach to the structural analysis of (S)-Methyl pyrrolidine-3-
carboxylate, integrating foundational chemical principles with advanced analytical

methodologies.

Foundational Physicochemical Properties
A robust analytical strategy is predicated on a thorough understanding of the molecule's

intrinsic properties.
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Property Data Reference

Molecular Formula C6H11NO2 [1][2]

Molecular Weight 129.16 g/mol [1][2][3]

Appearance Cream crystalline powder to oil [4]

CAS Number 216311-60-3 [1][5]

Synthetic Landscape and Impurity Profiling
(S)-Methyl pyrrolidine-3-carboxylate is frequently synthesized from chiral precursors such as

(S)-(+)-pyrrolidine-3-carboxylic acid. The synthetic route can introduce various impurities,

including the corresponding (R)-enantiomer, residual starting materials, and reaction by-

products. A comprehensive analytical workflow must be designed to identify and quantify these

potential contaminants.

The Analytical Workflow: A Multi-technique Imperative
No single analytical technique can provide a complete structural picture. A synergistic

approach, as depicted below, is essential for a thorough characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. (S)-Methyl pyrrolidine-3-carboxylate | C6H11NO2 | CID 1512682 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. Methyl Pyrrolidine-3-carboxylate | C6H11NO2 | CID 4114360 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. scbt.com [scbt.com]

4. chemimpex.com [chemimpex.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1585807/docs?utm_src=pdf-body-img#s-methyl-pyrrolidine-3-carboxylate-an-in-depth-technical-guide-to-structural-analysis
https://www.benchchem.com/product/b1585807?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/1512682
https://pubchem.ncbi.nlm.nih.gov/compound/1512682
https://pubchem.ncbi.nlm.nih.gov/compound/4114360
https://pubchem.ncbi.nlm.nih.gov/compound/4114360
https://www.scbt.com/p/methyl-pyrrolidine-3-carboxylate-98548-90-4
https://www.chemimpex.com/products/17798
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585807?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. 216311-60-3|(S)-Methyl pyrrolidine-3-carboxylate|BLD Pharm [bldpharm.com]

To cite this document: BenchChem. [(S)-Methyl Pyrrolidine-3-carboxylate: An In-depth
Technical Guide to Structural Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585807/docs#s-methyl-pyrrolidine-3-carboxylate-
an-in-depth-technical-guide-to-structural-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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